Cas no 610-88-8 (Tenuazonic acid)

• Product Name: Tenuazonic acid
• CAS No: 610-88-8
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 506634
• PubChem ID: 329755583
• Update Time: 2025-04-19

Tenuazonic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrol-2-one,3-acetyl-1,5-dihydro-4-hydroxy-5-[(1S)-1-methylpropyl]-, (5S)-
• Tenuazonic acid
• Tenuazonic acid - (Copper salt)
• 4-acetyl-2-butan-2-yl-3-hydroxy-1,2-dihydropyrrol-5-one
• (5S)-3-Acetyl-1,5-dihydro-4-hydroxy-5-[(1S)-1-methylpropyl]-2H-pyrrol-2-one
• (S)-3-Acetyl-5-(S)-sec-butyltetramic acid
• (S)-3-Acetyl-5-sec-butyl-4-hydroxy-3-pyrrolin-2-one
• MLS000863644
• MLSMR
• SMR000440730
• 1-[(2R)-2-[(2S)-butan-2-yl]-3,5-dihydroxy-2H-pyrrol-4-yl]ethan-1-one
• L-Tenuazonic acid
• (5S)-3-acetyl-5-[(2S)-butan-2-yl]-4-hydroxy-2,5-dihydro-1H-pyrrol-2-one
• CS-0099761
• Q286126
• 75652-74-3
• SCHEMBL20199961
• NS00067068
• (3Z,5S)-5-[(2S)-BUTAN-2-YL]-3-(1-HYDROXYETHYLIDENE)PYRROLIDINE-2,4-DIONE
• TENUAZONIC ACID COPPER FROM ALTERNARIA A
• HY-N6715
• Tenuazonic Acid (>90%)
• (2R)-4-acetyl-2-[(2S)-butan-2-yl]-3-hydroxy-1,2-dihydropyrrol-5-one
• 2,4-Pyrrolidinedione,3-(1-hydroxyethylidene)-5-[(1S)-1-methylpropyl]-,(3Z,5S)-
• AKOS027263611
• 610-88-8
• CCRIS 6995
• 2H-Pyrrol-2-one, 3-acetyl-1,5-dihydro-4-hydroxy-5-(1-methylpropyl)-
• HMS2270N23
• Vivotoxin
• 3-Acetyl-1,5-dihydro-4-hydroxy-5-(1-methylpropyl)-2H-pyrrol-2-one, 9CI
• 3-acetyl-5-secbutyl-4-hydroxy-3-pyrrolin-2-one
• 3-Acetyl-5-(sec-butyl)-4-hydroxy-1,5-dihydro-2H-pyrrol-2-one
• Tenuazonic acid copper salt from Alternaria alternata
• 3-(1-hydroxyethylidene)-5-(sec-butyl)pyrrolidine-2,4-dione
• 610-88-8, free acid
• 3-acetyl-5-(butan-2-yl)-4-hydroxy-2,5-dihydro-1H-pyrrol-2-one
• DTXSID20926233
• AKOS006282750
• 3-Acetyl-5-sec-butyl-4-hydroxy-3-pyrrolin-2-one
• SCHEMBL8704
• 3-Acetyl-5-sec-butyl-Pyrrole-2,4-diol
• GLXC-18188
• ACon1_000008
• CHEMBL1362731
• 4-Acetyl-2-(butan-2-yl)-5-hydroxy-1,2-dihydro-3H-pyrrol-3-one
• 3-Acetyl-5-sec-butyl-4-hydroxy-L-3-Pyrrolin-2-one
• MFCD00055596
• 3-Acetyl-5-sec-butyltetramic acid
• CHEMBL2286512
• 1ST7236
• CS-0529988
• 76562-67-9
• NCGC00168879-01
• 1ST7236-100M
• MEGxm0_000289
• 128892-49-9
• Tenuazonic acid solution Methanol, 100ug/mL
• SCHEMBL8703
• NCGC00168879-02

• MDL： MFCD00242648
• Inchi： 1S/C10H15NO3/c1-4-5(2)8-9(13)7(6(3)12)10(14)11-8/h5,8,13H,4H2,1-3H3,(H,11,14)/t5-,8-/m0/s1
• InChI Key： CEIZFXOZIQNICU-XNCJUZBTSA-N
• SMILES： OC1=C(C(C)=O)C(N[C@H]1[C@@H](C)CC)=O

Computed Properties

• Exact Mass: 197.10500
• Monoisotopic Mass: 197.105193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: 1.2

Experimental Properties

• Color/Form: Powder
• Density: 1.1575 (rough estimate)
• Melting Point: 74.5°C
• Boiling Point: bp0.035 117°
• Flash Point: 196.359°C
• Refractive Index: 1.5480 (estimate)
• PSA: 66.40000
• LogP: 1.26080
• Specific Rotation: 20D -128° (c = 1.0 in methanol); -132 ± 2° (c = 0.5 in CHCl3)

Tenuazonic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22
• RTECS：UY7425000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines